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Compound of Interest

Compound Name: Fmoc-Cys(tBu)-OH

Cat. No.: B557262

For Researchers, Scientists, and Drug Development Professionals

Fmoc-Cys(tBu)-OH (Na-Fmoc-S-tert-butyl-L-cysteine) is a crucial building block in solid-phase
peptide synthesis (SPPS), prized for its role in creating complex peptides for research and
pharmaceutical development. The tert-butyl (tBu) protecting group on the cysteine thiol
provides stability during synthesis. While not classified as a hazardous substance, adherence
to proper safety and handling protocols is essential to ensure a safe laboratory environment
and maintain the integrity of the compound. This guide provides an in-depth overview of the
safety, handling, storage, and disposal of Fmoc-Cys(tBu)-OH.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Fmoc-Cys(tBu)-OH is

fundamental to its safe handling.
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Property Value References

Molecular Formula C22H25N04S [1112][3]

Molecular Weight 399.5 g/mol [1112]14]

Appearance White powder / Crystalline (5]
Powder

Melting Point 135-145°C [1]

Purity > 98% (HPLC) [1][4]

Storage Temperature 2-8°C [41[6]

[a]D20 = -22 £ 3° (c=1 in

Optical Rotation
DMF)

[1]

Hazard Identification and Safety Precautions

Although not classified as a hazardous substance or mixture, general laboratory safety

precautions should be strictly followed.

Hazard Statement Precautionary Measures

May be harmful if inhaled and may cause

Potential Health Effects respiratory tract irritation. Avoid contact with skin

and eyes.

Eyeshields, gloves, and a lab coat should be

Personal Protective Equipment (PPE) worn. For operations that may generate dust, a
type N95 (US) dust mask is recommended.[4][6]

Use in a well-ventilated area. If dust is

Engineering Controls generated, use process enclosures or local

exhaust ventilation.

Handling and Storage Protocols
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Proper handling and storage are critical to maintain the quality of Fmoc-Cys(tBu)-OH and
ensure the safety of laboratory personnel.

Handling:

Avoid the formation of dust and aerosols.[7]

Provide appropriate exhaust ventilation at places where dust is formed.[7]

Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[7]
e The recommended storage temperature is between 2-8°C.[4][6]
Experimental Protocols

Spill and Leak Procedures:

o Small Spill:

[¢]

Wear appropriate personal protective equipment (PPE).

o

Sweep up the spilled solid and place it in a suitable, sealed container for disposal.[7]

o

Avoid generating dust.

[¢]

Clean the spill area with soap and water.
e Large Spill:
o Evacuate the area.

o Ensure adequate ventilation.
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o Follow the small spill procedure, taking care to minimize dust generation.
o Do not allow the product to enter drains.[7]
Disposal Guidelines:

» Dispose of waste in accordance with federal, state, and local environmental control
regulations.[7]

o Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated packaging should be disposed of in the same manner as the unused product.

[6]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Fmoc-Cys(tBu)-
OH from receipt to disposal.

Caption: Workflow for the safe handling of Fmoc-Cys(tBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Fmoc-Cys(tBu)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557262#fmoc-cys-tbu-oh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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